Cas no 1696539-52-2 (3-(5-bromo-2-chlorophenyl)-2-oxopropanoic acid)

• Product Name: 3-(5-bromo-2-chlorophenyl)-2-oxopropanoic acid
• CAS No: 1696539-52-2
• MF: C₉H₆BrClO₃
• MW: 277.499141216278
• CID: 6383222
• PubChem ID: 108395923
• Update Time: 2024-01-12

3-(5-bromo-2-chlorophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-chlorophenyl)-2-oxopropanoic acid
• MFCD32127485
• 1696539-52-2
• SY339875
• EN300-1892999

• Inchi： 1S/C9H6BrClO3/c10-6-1-2-7(11)5(3-6)4-8(12)9(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： FTHIXLLLFUENAI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC(C(=O)O)=O)Cl

Computed Properties

• Exact Mass: 275.91888g/mol
• Monoisotopic Mass: 275.91888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives